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Compound of Interest

Compound Name: Decahydroquinoline

Cat. No.: B1201275

Essential Safety and Handling Guide for
Decahydroquinoline

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of Decahydroquinoline, tailored for researchers, scientists, and drug
development professionals. The following procedural steps are designed to ensure safe
laboratory operations and mitigate risks associated with this chemical.

Hazard Identification and Health Effects

Decahydroquinoline is a chemical that requires careful handling due to its potential health
hazards. It may cause irritation to the eyes, skin, respiratory system, and digestive tract.[1] The
toxicological properties of this substance have not been fully investigated.[1] It is classified as
hazardous by the 2012 OSHA Hazard Communication Standard and can cause skin
corrosion/irritation and serious eye damage/irritation.[2]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling
Decahydroquinoline to prevent exposure.

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles that comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[1][2]
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» Skin Protection: To prevent skin contact, wear appropriate protective gloves and clothing.[1]
[2] Gloves should be inspected before use, and proper removal techniques should be
employed to avoid skin contact with the product.[3]

o Respiratory Protection: If irritation or other symptoms are experienced, or if exposure limits
are exceeded, a NIOSH/MSHA or European Standard EN 149 approved respirator should be
used.[2] A respiratory protection program compliant with OSHA's 29 CFR 1910.134 and
ANSI Z88.2 is necessary when workplace conditions warrant respirator use.[1] For nuisance
exposures, a dust mask type N95 (US) may be suitable.[4]

Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is critical for maintaining a safe
laboratory environment.

Handling:

Always use Decahydroquinoline with adequate ventilation to keep airborne concentrations
low.[1]

Avoid contact with eyes, skin, and clothing.[1]

Wash hands and any exposed skin thoroughly after handling.[1][2]

Contaminated clothing must be removed and washed before reuse.[1]

Do not eat, drink, or smoke in areas where this chemical is handled.[5]
Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

» Keep the container away from incompatible substances such as strong oxidizing agents and
strong bases.[1][2]

» Facilities should be equipped with an eyewash station and a safety shower.[1][2]
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Quantitative Data: Physical and Chemical Properties

Property Value Source
Molecular Formula C9H17N [1][6]
Molecular Weight 139.24 g/mol [11[3][6]
Appearance Clear, slightly yellow liquid [1]
Flash Point 154.4 °F | 68 °C (closed cup) [4]
Density 0.933 g/mL at 25 °C [41[6]
Vapor Density 4.8 [1]

Emergency Procedures

Immediate and appropriate responses to emergencies can significantly minimize harm.
First-Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making
sure to lift the upper and lower eyelids. Seek immediate medical attention.[1][2]

» Skin Contact: Remove all contaminated clothing and shoes immediately.[2] Wash the
affected skin area with soap and plenty of water for at least 15 minutes.[1][2] Medical

attention is required.[2]

 Inhalation: Move the person to fresh air.[1] If breathing is difficult, provide oxygen. If the
person is not breathing, give artificial respiration.[1] Immediate medical attention is required.

[2]

¢ Ingestion: Do NOT induce vomiting.[1] If the person is conscious and alert, rinse their mouth
with water and have them drink 2-4 cupfuls of milk or water.[1] Never give anything by mouth
to an unconscious person.[1] Call a physician immediately.[2]

Accidental Release Measures: In the event of a spill, follow these steps to ensure safety and
proper cleanup.
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Evacuate and Ventilate: Evacuate personnel from the spill area and ensure adequate

ventilation.[3]

Use Personal Protective Equipment: Before addressing the spill, ensure you are wearing the
appropriate PPE as outlined in Section 8 of the Safety Data Sheet.[1]

Containment: Prevent the spill from entering drains or waterways.[1][3]

Cleanup: Absorb the spill using a non-combustible, inert material such as sand, earth, or
vermiculite.[1] Do not use combustible materials like sawdust.[1]

Collection: Carefully sweep or shovel the absorbed material into suitable, closed containers
for disposal.[3]
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Decahydroquinoline Spill Workflow
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Caption: Workflow for handling an accidental spill of Decahydroquinoline.
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Disposal Plan

Proper disposal of Decahydroquinoline waste is crucial to prevent environmental
contamination and comply with regulations.

o Waste Classification: Chemical waste generators are responsible for determining if a
discarded chemical is classified as hazardous waste according to US EPA guidelines in 40
CFR Parts 261.3.[1]

e Regulatory Compliance: Waste generators must consult and comply with state and local
hazardous waste regulations to ensure complete and accurate classification and disposal.[1]

» Disposal Method: All waste materials, including contaminated absorbent materials, must be
placed in suitable, closed containers and disposed of through an approved waste disposal
plant.[2][3] Do not dispose of this chemical down the drain or in regular trash.[7] Contact your
institution's Environmental Health and Safety (EHS) office to arrange for waste pickup.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1201275#personal-protective-equipment-for-
handling-decahydroquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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